Cas no 887202-18-8 (2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide)

• Product Name: 2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide
• CAS No: 887202-18-8
• MF: C₁₄H₁₄N₂O₃S₂
• MW: 322.402560710907
• CID: 6408473
• PubChem ID: 7266834
• Update Time: 2025-08-02

2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide
• 2-methylsulfanyl-N-(4-sulfamoylphenyl)benzamide
• AKOS017260769
• 2-(methylthio)-N-(4-sulfamoylphenyl)benzamide
• F2553-0205
• 887202-18-8

• Inchi： 1S/C14H14N2O3S2/c1-20-13-5-3-2-4-12(13)14(17)16-10-6-8-11(9-7-10)21(15,18)19/h2-9H,1H3,(H,16,17)(H2,15,18,19)
• InChI Key： USIHKAOUTWIZQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC=CC=1SC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 322.04458466g/mol
• Monoisotopic Mass: 322.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide

Recent Advances in the Study of 2-(Methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide (CAS: 887202-18-8)

2-(Methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide (CAS: 887202-18-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonamide and benzamide moieties, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the key findings in recent research is the compound's ability to selectively inhibit carbonic anhydrase isoforms, a property that has been leveraged in the development of novel therapeutics for glaucoma and other conditions associated with abnormal fluid retention. The sulfonamide group in 2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide plays a critical role in binding to the active site of carbonic anhydrase, thereby modulating its activity. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the benzamide and methylsulfanyl groups can enhance inhibitory potency and selectivity.

In addition to its role as a carbonic anhydrase inhibitor, recent investigations have explored the compound's potential as an anti-cancer agent. Preliminary in vitro studies have shown that 2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism underlying this activity appears to involve the disruption of cellular signaling pathways, including the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings have spurred further research into the compound's potential as a targeted therapy, with ongoing studies aimed at improving its bioavailability and reducing off-target effects.

The synthesis of 2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide has also been a focus of recent research, with efforts directed toward developing more efficient and scalable synthetic routes. Traditional methods often involve multi-step reactions with low yields, but recent advancements in catalytic processes and green chemistry have enabled more streamlined production. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product, making it more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed through rigorous preclinical and clinical testing. Nevertheless, the compound's versatility and demonstrated efficacy in preliminary studies make it a compelling candidate for further investigation. Future research directions may include the development of derivatives with enhanced properties, as well as combination therapies that leverage its unique mechanism of action.

In conclusion, 2-(methylsulfanyl)-N-(4-sulfamoylphenyl)benzamide (CAS: 887202-18-8) represents a promising scaffold in medicinal chemistry, with applications ranging from enzyme inhibition to cancer therapy. Recent studies have shed light on its molecular mechanisms, synthetic optimization, and therapeutic potential, paving the way for its continued exploration in the pharmaceutical industry. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics.